Cas no 113240-46-3 (Propanedioic acid, mono-2-propenyl ester)

• Product Name: Propanedioic acid, mono-2-propenyl ester
• CAS No: 113240-46-3
• MF: C₆H₇O₄
• MW: 143.117382287979
• CID: 1201787
• PubChem ID: 22022642
• Update Time: 2025-04-20

Propanedioic acid, mono-2-propenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, mono-2-propenyl ester
• 3-oxo-3-prop-2-enoxypropanoate
• 3-Oxo-3-[(prop-2-en-1-yl)oxy]propanoate
• DTXSID40621637
• 113240-46-3

• Inchi： 1S/C6H8O4/c1-2-3-10-6(9)4-5(7)8/h2H,1,3-4H2,(H,7,8)/p-1
• InChI Key： NIRPGSVZBIOSJB-UHFFFAOYSA-M
• SMILES： O(C(CC(=O)[O-])=O)CC=C

Computed Properties

• Exact Mass: 143.03441
• Monoisotopic Mass: 143.03443370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives